2-Chloro-3-(2-chloroethyl)-7-methoxyquinoline
Overview
Description
“2-Chloro-3-(2-chloroethyl)-7-methoxyquinoline” is a quinoline compound. Quinolines are a class of organic compounds with a benzene ring fused to a pyridine ring. They are used in the synthesis of various pharmaceuticals and other organic compounds .
Molecular Structure Analysis
The molecular structure of “this compound” would consist of a quinoline core with chloroethyl and methoxy substituents at the 2 and 7 positions, respectively .Scientific Research Applications
1. Chemosensor for Cadmium
The compound 5-Chloro-8-methoxyquinoline appended diaza-18-crown-6 has been found to selectively respond to Cd2+ ions, suggesting a potential application of related quinoline derivatives in detecting cadmium concentrations in waste effluent streams and food products (Prodi et al., 2001).
2. Antimicrobial Properties
Several quinoline derivatives, including 2-[(2'-chloro-7'-methoxyquinoline-3'-yl)]-3-[3''-hydroxy-6''-(substitutedphenyldiazenyl)phenyl]5-methyl-1,3-thiazolidin-4-one, have been synthesized and screened for their antibacterial and antifungal activities, indicating potential applications in combating microbial infections (Rana, Mistry, & Desai, 2008).
3. Synthesis of Heterocyclic Systems
Quinolines like 7-Chloro-4-methoxyquinoline have been used in reactions with thiophosgene and barium carbonate, leading to the formation of new heterocyclic systems, which could be valuable in developing novel organic compounds (Hull, Broek, & Swain, 1975).
4. ABTS Radical-Scavenging Activity
Novel 2-chloroquinolin-3-yl ester derivatives have been synthesized and evaluated for their ABTS radical-scavenging activity, highlighting potential antioxidant applications (Tabassum et al., 2014).
5. Synthesis of 2,3-diaryl-4-methoxyquinolines
2-Aryl-4-chloro-3-iodoquinolines have been utilized in the synthesis of 2,3-diaryl-4-methoxyquinolines, indicating potential in the development of new quinoline-based compounds (Mphahlele & Mtshemla, 2008).
6. Luminescence Properties
Cyano functionalized 6-methoxyquinolin-2-ones, derived from 4-chloro-6-methoxyquinolin-2-ones, have shown interesting luminescence properties, which could be useful in the development of new photoluminescent materials (Enoua, Uray, & Stadlbauer, 2009).
Safety and Hazards
Properties
IUPAC Name |
2-chloro-3-(2-chloroethyl)-7-methoxyquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11Cl2NO/c1-16-10-3-2-8-6-9(4-5-13)12(14)15-11(8)7-10/h2-3,6-7H,4-5H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTQQTMBBFHOZTL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=NC(=C(C=C2C=C1)CCCl)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11Cl2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40401299 |
Source
|
| Record name | 2-chloro-3-(2-chloroethyl)-7-methoxyquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40401299 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
73863-51-1 |
Source
|
| Record name | 2-chloro-3-(2-chloroethyl)-7-methoxyquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40401299 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 73863-51-1 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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